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Compound of Interest

Compound Name: 2-Isocyanatoethyl methacrylate

Cat. No.: B1223184 Get Quote

Essential safety protocols and logistical plans for researchers, scientists, and drug

development professionals handling 2-Isocyanatoethyl methacrylate (IEM).

This guide provides critical, immediate safety information, operational procedures, and disposal

plans for 2-Isocyanatoethyl methacrylate (CAS No. 30674-80-7). Adherence to these

guidelines is essential for minimizing risks and ensuring a safe laboratory environment. IEM is

a hazardous substance that is harmful if swallowed or in contact with skin, fatal if inhaled, and

can cause severe skin burns, serious eye damage, and respiratory sensitization.[1][2][3]

Hazard Summary and Exposure Limits
Understanding the hazards associated with IEM is the first step in safe handling. The

compound is classified as a corrosive, acute toxicant, and irritant.[2]
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Hazard Classification Description

Acute Toxicity

Fatal if inhaled (GHS Category 1).[1] Harmful if

swallowed or in contact with skin (GHS

Category 4).[1]

Skin Corrosion/Irritation
Causes skin irritation and may cause an allergic

skin reaction.[1][3]

Eye Damage/Irritation
Causes serious eye irritation and potentially

serious eye damage.[1][4]

Sensitization
May cause allergy or asthma symptoms or

breathing difficulties if inhaled.[1][3]

Physical Hazards

Combustible liquid.[4] Reacts with water,

potentially causing pressure buildup in sealed

containers.[4][5] Risk of explosion if heated

under confinement.[1]

Occupational Exposure Limits:

Parameter Value

ERPG-1 (AIHA 2022) 0.1 ppm

ERPG-2 (AIHA 2022) 1 ppm

LC50 (Inhalation, Rat) 4 ppm (6 h) / 0.06 mg/L (4 h)[1][3]

LD50 (Oral, Rat) 670 mg/kg[1][3]

ERPG (Emergency Response Planning Guidelines) are estimates of concentration ranges

where one might reasonably anticipate observing adverse health effects.[6]

Personal Protective Equipment (PPE) and Engineering
Controls
A multi-layered approach to safety, combining engineering controls and personal protective

equipment, is mandatory.
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Engineering Controls:

Ventilation: Always handle IEM in a well-ventilated area or within a chemical fume hood.[1][3]

[5]

Safety Stations: Emergency eyewash stations and safety showers must be immediately

accessible in the work area.[1][5]

Required Personal Protective Equipment:

Body Part PPE Specification Rationale

Respiratory

Full-face or half-face respirator

with organic vapor and

particulate filters (Type A/P or

similar).[4][7]

Protects against inhalation,

which can be fatal and cause

respiratory sensitization.[1][2]

Eyes/Face
Chemical safety goggles and a

face shield.[1]

Prevents severe eye irritation

and damage from splashes or

vapors.[1][4]

Hands

Chemical-resistant gloves

(e.g., nitrile or butyl rubber).[1]

[7]

Prevents skin contact, which

can cause irritation, burns, and

allergic reactions.[1][5]

Body
Chemical-resistant coveralls or

a disposable suit.[1][7]

Protects skin from accidental

contact and splashes.[4]

Special Cases

For major spills or high vapor

concentrations, a self-

contained breathing apparatus

(SCBA) within a fully

encapsulating, chemical-

resistant suit is required.[4][8]

Provides maximum protection

in high-risk exposure

scenarios.

Operational and Disposal Plans
Handling and Storage Protocol:
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Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container under an inert

gas.[1][3] The recommended storage temperature is between 2-8°C in an explosion-proof

refrigerator.[1][9]

Incompatibilities: Keep away from water, acids, alcohols, amines, bases, and strong

oxidizing agents.[1][4]

Safe Handling: Avoid all personal contact, including inhalation of vapors or mists.[4] Do not

eat, drink, or smoke in the handling area.[1] After handling, wash hands and skin thoroughly.

[1][3] Contaminated work clothing should not be allowed out of the workplace.[3]
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Preparation & Risk Assessment

Chemical Handling

Cleanup & Disposal

1. Conduct Risk
Assessment

2. Don Correct PPE
(Gloves, Goggles, Respirator)

3. Verify Engineering Controls
(Fume Hood, Eyewash Station)

4. Handle IEM in Fume Hood

5. Store Securely
(2-8°C, Inert Gas)

6. Decontaminate Work Area

7. Segregate Hazardous Waste

8. Dispose via Approved
Waste Management

Click to download full resolution via product page

Caption: Workflow for safely handling 2-Isocyanatoethyl methacrylate.
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First Aid Procedures:

Inhalation: Move the person to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration. Seek immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing. Flush skin and hair with

running water and soap for at least 15 minutes. Seek immediate medical attention.[1][4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if possible. Seek immediate medical attention from an ophthalmologist.[1][3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[1]

Spill Management and Waste Disposal:

All waste must be handled as hazardous and in accordance with local, state, and federal

regulations.[4]

Spill Response:
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Spill Size Containment & Cleanup Protocol

Minor Spill

1. Remove all ignition sources.[4] 2. Absorb with

dry, non-combustible material like sand or

chemical absorbent.[1][2] 3. Sweep or shovel

into an appropriate, labeled container for

disposal.[1] 4. Ventilate the area and clean the

spill site.[1]

Major Spill

1. Evacuate all non-essential personnel and

move upwind.[4] 2. Alert emergency responders.

[4] 3. Only trained personnel with appropriate

PPE (SCBA and encapsulating suit) should

respond.[4] 4. Treat the spill with a sufficient

amount of isocyanate decontaminant

preparation (e.g., a mixture of sawdust,

Kieselguhr, ammonia, non-ionic surfactant, and

water). Let stand for 24 hours before cleanup.[4]

Waste Disposal:

Chemical Waste: Dispose of 2-isocyanatoethyl methacrylate and contaminated materials

as hazardous waste through an approved waste disposal plant.[3][4] Do not mix with other

waste.[3]

Containers: Leave the chemical in its original container.[3] Empty containers should be

handled as the product itself.[3] Puncture containers to prevent reuse before disposal at an

authorized landfill.[4]

Wash Water: Do not allow wash water from cleaning equipment to enter drains. Collect all

wash water for treatment and disposal.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

